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Compound of Interest

Compound Name: Hexane-1,3,6-tricarboxylic acid

Cat. No.: B072443 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the available scientific and patent literature

concerning the synthesis of Hexane-1,3,6-tricarboxylic acid. While a comprehensive

historical account of its initial discovery is not readily available in the public domain, this

document outlines the contemporary synthetic pathways to this compound, focusing on the

production of its key precursor, 1,3,6-Hexanetricarbonitrile.

Physicochemical Properties
Basic physicochemical data for Hexane-1,3,6-tricarboxylic acid is summarized in the table

below, primarily sourced from chemical databases.

Property Value Source

CAS Number 1572-40-3 [ChemicalBook]

Molecular Formula C₉H₁₄O₆ [PubChem]

Molecular Weight 218.2 g/mol [ChemicalBook]

IUPAC Name hexane-1,3,6-tricarboxylic acid [PubChem]

Synonyms 1,3,6-Hexanetricarboxylic acid [PubChem]
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Synthesis of Hexane-1,3,6-tricarboxylic acid
The primary route to obtaining Hexane-1,3,6-tricarboxylic acid is through the hydrolysis of its

corresponding trinitrile, 1,3,6-Hexanetricarbonitrile[1]. This trinitrile serves as a crucial

intermediate, and its synthesis is the most extensively documented aspect of producing the

final acid.

Synthesis of the Precursor: 1,3,6-Hexanetricarbonitrile
Recent advancements, particularly highlighted in patent literature, describe a two-stage

process for the synthesis of 1,3,6-Hexanetricarbonitrile. This method is presented as a more

selective alternative to direct reactions, which can lead to unwanted polymerizations[2].

Experimental Protocol for 1,3,6-Hexanetricarbonitrile Synthesis (based on patent literature):

The synthesis is typically conducted in two main steps:

Formation of an Intermediate from Adiponitrile: The process begins with the reaction of an

aliphatic α-ω-dinitrile, such as adiponitrile, in the presence of a strong base to form an

intermediate[2]. A preferred embodiment of this process involves obtaining an intermediate

from adiponitrile under strongly basic reaction conditions[3]. The cyclization of adiponitrile to

2-amino-1-cyclopentene-1-carbonitrile is a known reaction under strongly basic conditions[3].

Reaction with Acrylonitrile: The intermediate formed in the first step is then reacted with

acrylonitrile under weakly basic conditions to yield 1,3,6-Hexanetricarbonitrile[2]. This two-

step approach is designed to be a selective synthesis of the desired tricarbonitrile[2]. The

synthesis can preferably be carried out as a one-pot reaction[3].

An alternative, older method for the preparation of 1,3,6-Hexanetricarbonitrile involves the

reaction of 2-amino-1-cyclopentene-1-carbonitrile with acrylonitrile in the presence of elemental

sodium. However, this method is considered to have a significant safety risk, making it

unsuitable for large-scale industrial production[2][3][4].

The following diagram illustrates the general workflow for the synthesis of 1,3,6-

Hexanetricarbonitrile from adiponitrile and acrylonitrile as described in the patent literature.
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Synthesis of 1,3,6-Hexanetricarbonitrile
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Caption: A simplified workflow for the two-step synthesis of 1,3,6-Hexanetricarbonitrile.

Final Step: Hydrolysis to Hexane-1,3,6-tricarboxylic acid
The final step in the synthesis is the hydrolysis of the nitrile groups of 1,3,6-

Hexanetricarbonitrile. This reaction can be carried out under either acidic or basic conditions to

yield Hexane-1,3,6-tricarboxylic acid[1]. This tricarboxylic acid is noted for its application as a

detergent[2].

The logical relationship for the final conversion is depicted in the following diagram.
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Hydrolysis of 1,3,6-Hexanetricarbonitrile
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Caption: The conversion of 1,3,6-Hexanetricarbonitrile to Hexane-1,3,6-tricarboxylic acid.

Conclusion
While the historical discovery of Hexane-1,3,6-tricarboxylic acid remains obscure, modern

synthetic chemistry provides a clear pathway to its production. The key to its synthesis lies in

the controlled formation of its precursor, 1,3,6-Hexanetricarbonitrile, from readily available

starting materials like adiponitrile and acrylonitrile. The subsequent hydrolysis of the trinitrile

provides the final tricarboxylic acid. The patent literature suggests an industrial interest in this

compound, particularly for its use as a detergent. Further research into the reaction kinetics

and optimization of the synthesis of the trinitrile precursor could be of value for industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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